Cas no 247586-32-9 (2,5-Dimethoxyphenylboronic acid-1,3-propanediol ester)

• Product Name: 2,5-Dimethoxyphenylboronic acid-1,3-propanediol ester
• CAS No: 247586-32-9
• MF: C₁₁H₁₇BO₅
• MW: 240.060683965683
• CID: 4786391
• PubChem ID: 146019090
• Update Time: 2025-07-15

2,5-Dimethoxyphenylboronic acid-1,3-propanediol ester Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethoxyphenyl)-1,3,2-dioxaborinane
• 2,5-Dimethoxyphenylboronic acid-1,3-propanediol ester
• starbld0025374
• 247586-32-9

• Inchi： 1S/C11H17BO5/c1-15-9-4-5-11(16-2)10(8-9)12(14)17-7-3-6-13/h4-5,8,13-14H,3,6-7H2,1-2H3
• InChI Key： LWHUCJVXHOJIBC-UHFFFAOYSA-N
• SMILES： O(B(C1C=C(C=CC=1OC)OC)O)CCCO

Computed Properties

• Exact Mass: 240.1169038g/mol
• Monoisotopic Mass: 240.1169038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2

Additional information on 2,5-Dimethoxyphenylboronic acid-1,3-propanediol ester

Introduction to 2,5-Dimethoxyphenylboronic acid-1,3-propanediol ester (CAS No. 247586-32-9)

2,5-Dimethoxyphenylboronic acid-1,3-propanediol ester (CAS No. 247586-32-9) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique boronic acid functionality and the presence of methoxy groups, which confer it with specific chemical properties and reactivity profiles. In this article, we will delve into the structure, synthesis, applications, and recent research developments of this compound.

The molecular structure of 2,5-Dimethoxyphenylboronic acid-1,3-propanediol ester consists of a phenyl ring substituted with two methoxy groups at the 2 and 5 positions. The boronic acid group is attached to the phenyl ring, and the ester linkage is formed with 1,3-propanediol. This combination of functional groups provides a rich platform for various chemical transformations and applications.

In terms of synthesis, 2,5-Dimethoxyphenylboronic acid-1,3-propanediol ester can be prepared through several methods. One common approach involves the reaction of 2,5-dimethoxyphenylboronic acid with 1,3-propanediol in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or dicyclohexylcarbodiimide (DCC). This method ensures high yields and purity of the final product. Another synthetic route involves the use of transition metal-catalyzed reactions, such as Suzuki coupling, which has been widely used in the synthesis of boronic acid derivatives.

The unique properties of 2,5-Dimethoxyphenylboronic acid-1,3-propanediol ester make it an attractive candidate for various applications. In organic synthesis, this compound serves as a valuable building block for constructing complex molecules. The boronic acid group can participate in Suzuki coupling reactions, which are essential for forming carbon-carbon bonds in the synthesis of biologically active compounds and pharmaceuticals. Additionally, the methoxy groups enhance solubility and stability, making this compound suitable for use in both aqueous and organic solvents.

In materials science, 2,5-Dimethoxyphenylboronic acid-1,3-propanediol ester has found applications in the development of functional materials. For instance, it can be used to create polymers with tunable properties by incorporating it into polymer chains or as a cross-linking agent. The boronic acid group can form reversible covalent bonds with diols or polyols, leading to stimuli-responsive materials that can be triggered by changes in pH or temperature.

In pharmaceutical research, 2,5-Dimethoxyphenylboronic acid-1,3-propanediol ester has shown promise as a potential drug candidate or drug delivery system component. The boronic acid group can interact with biological targets such as enzymes or receptors through non-covalent interactions or reversible covalent bonding. This property makes it useful for designing drugs with improved selectivity and reduced side effects. Recent studies have explored its potential in cancer therapy and antiviral treatments.

A notable example of its application in pharmaceutical research is its use as a prodrug strategy. By attaching a therapeutic agent to the boronic acid group via an ester linkage, the prodrug can be designed to release the active drug under specific conditions within the body. This approach enhances drug delivery efficiency and reduces systemic toxicity.

In addition to its direct applications in drug development, 2,5-Dimethoxyphenylboronic acid-1,3-propanediol ester has also been utilized as a reagent in chemical biology studies. Its ability to form reversible covalent bonds with diols makes it useful for probing protein-carbohydrate interactions and studying glycosylation processes. This has implications for understanding various biological pathways and diseases associated with glycosylation defects.

The ongoing research on 2,5-Dimethoxyphenylboronic acid-1,3-propanediol ester continues to uncover new possibilities for its use across multiple disciplines. Recent advancements in synthetic methods have improved its accessibility and scalability for industrial applications. Additionally, computational studies have provided insights into its electronic structure and reactivity patterns, guiding future experimental work.

In conclusion, 2,5-Dimethoxyphenylboronic acid-1,3-propanediol ester (CAS No. 247586-32-9) is a multifaceted compound with significant potential in organic synthesis, materials science, and pharmaceutical research. Its unique combination of functional groups offers a wide range of chemical transformations and applications. As research progresses, we can expect to see more innovative uses of this compound in various scientific fields.